molecular formula C7H15ClO B8759513 1-Chloro-6-methoxyhexane CAS No. 22692-46-2

1-Chloro-6-methoxyhexane

Cat. No.: B8759513
CAS No.: 22692-46-2
M. Wt: 150.64 g/mol
InChI Key: DSTSPCRSYYOZJY-UHFFFAOYSA-N
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Description

1-Chloro-6-methoxyhexane (CAS: 1225921-25-4) is a chlorinated alkane ether with the molecular formula C₆H₁₃ClO and a molecular weight of 136.62 g/mol. It features a linear hexane backbone substituted with a chlorine atom at the first carbon and a methoxy group (-OCH₃) at the sixth carbon. This bifunctional structure enables its use as a versatile intermediate in organic synthesis, particularly in the preparation of isothiocyanate derivatives via azidation and subsequent reactions with triphenylphosphine/carbon disulfide systems . Notably, 1-Chloro-6-methoxyhexane has been discontinued commercially , though its synthetic utility in research contexts remains significant.

Properties

CAS No.

22692-46-2

Molecular Formula

C7H15ClO

Molecular Weight

150.64 g/mol

IUPAC Name

1-chloro-6-methoxyhexane

InChI

InChI=1S/C7H15ClO/c1-9-7-5-3-2-4-6-8/h2-7H2,1H3

InChI Key

DSTSPCRSYYOZJY-UHFFFAOYSA-N

Canonical SMILES

COCCCCCCCl

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Key Properties of 1-Chloro-6-methoxyhexane and Analogues

Compound Name Molecular Formula Molecular Weight (g/mol) Functional Groups Boiling Point (°C) Density (g/mL) Key Applications/Reactivity
1-Chloro-6-methoxyhexane C₆H₁₃ClO 136.62 Chloro, Methoxy Not reported Not reported Precursor for isothiocyanate synthesis (e.g., 1-isothiocyanato-6-methoxyhexane) .
1-Chloro-6-hydroxyhexane C₆H₁₃ClO 136.62 Chloro, Hydroxyl (-OH) 98 1.030 Potential substrate for esterification or oxidation reactions; hydroxyl group enables hydrogen bonding, affecting solubility .
1-Chloro-2-methyl-6-phenoxy-hexane C₁₃H₁₉ClO 226.74 Chloro, Phenoxy (-OPh), Methyl Not reported Not reported Likely used in specialty organic syntheses; phenoxy group enhances aromatic reactivity, while methyl branching may influence steric effects .
6-Chloro-2-hexanone C₆H₁₁ClO 134.60 Chloro, Ketone (-C=O) Not reported 1.02 (25°C) Reactive in nucleophilic additions (e.g., Grignard reactions); ketone group increases polarity compared to ethers .
Chlorocyclohexane C₆H₁₁Cl 118.60 Chloro (cyclic structure) Not reported 1.00 Solvent or intermediate in polymer chemistry; cyclic structure reduces boiling point compared to linear analogues .

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